Cas no 899971-29-0 (2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2-methylphenyl)acetamide)

• Product Name: 2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2-methylphenyl)acetamide
• CAS No: 899971-29-0
• MF: C₁₆H₁₇N₅O₃
• MW: 327.337882757187
• CID: 5490272
• Update Time: 2025-11-01

2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, 1,4-dihydro-1-(2-hydroxyethyl)-N-(2-methylphenyl)-4-oxo-
• 2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2-methylphenyl)acetamide

• Inchi： 1S/C16H17N5O3/c1-11-4-2-3-5-13(11)19-14(23)9-20-10-17-15-12(16(20)24)8-18-21(15)6-7-22/h2-5,8,10,22H,6-7,9H2,1H3,(H,19,23)
• InChI Key： RGGVXRADJRQFHB-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=CC=C2C)=O)C(=O)C2C=NN(CCO)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2-methylphenyl)acetamide

Latest Research Insights on 2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(2-methylphenyl)acetamide (CAS: 899971-29-0)

The compound 2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(2-methylphenyl)acetamide (CAS: 899971-29-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazolo[3,4-d]pyrimidin core, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and targeted cancer therapies. Recent studies have explored its synthesis, structural modifications, and biological activity, shedding light on its potential as a therapeutic agent.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase pathways involved in tumor proliferation. In vitro studies have demonstrated its efficacy against a range of cancer cell lines, with notable potency in breast and lung cancer models. The presence of the 2-hydroxyethyl and 2-methylphenyl groups in the molecule appears to enhance its binding affinity to target kinases, as revealed by molecular docking simulations and X-ray crystallography studies. These structural insights are critical for further optimization of the compound's pharmacokinetic properties.

Another significant advancement is the development of novel synthetic routes for 899971-29-0, which have improved yield and scalability. Researchers have reported a streamlined process involving a multi-step reaction sequence that minimizes the use of hazardous reagents while maintaining high purity. This progress is particularly relevant for industrial-scale production, as it addresses previous challenges associated with the compound's complex structure. Additionally, recent pharmacokinetic studies in animal models have shown favorable absorption and distribution profiles, suggesting potential for oral administration in clinical settings.

Recent investigations have also explored the compound's mechanism of action at the molecular level. Proteomic analyses indicate that 899971-29-0 induces apoptosis in cancer cells through the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. Furthermore, combination therapy studies have revealed synergistic effects when the compound is administered with conventional chemotherapeutic agents, opening new avenues for treatment regimens. These findings underscore the compound's versatility and its potential to address drug resistance in oncology.

Looking ahead, researchers are focusing on the clinical translation of 899971-29-0. Current efforts include the optimization of formulation strategies to enhance bioavailability and the evaluation of safety profiles in preclinical models. The compound's unique chemical structure and promising biological activity position it as a strong candidate for further development in targeted cancer therapy. As research progresses, it will be crucial to validate these findings in human trials and explore potential applications in other therapeutic areas beyond oncology.